S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteine
S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteine
Brand Name:
Vulcanchem
CAS No.:
1798904-46-7
VCID:
VC0041060
InChI:
InChI=1S/C21H24N2O7S/c1-21(2,3)30-20(26)22-16(19(24)25)13-31-18-11-15(23(27)28)9-10-17(18)29-12-14-7-5-4-6-8-14/h4-11,16H,12-13H2,1-3H3,(H,22,26)(H,24,25)/t16-/m0/s1
SMILES:
CC(C)(C)OC(=O)NC(CSC1=C(C=CC(=C1)[N+](=O)[O-])OCC2=CC=CC=C2)C(=O)O
Molecular Formula:
C21H24N2O7S
Molecular Weight:
448.49
S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteine
CAS No.: 1798904-46-7
Reference Standards
VCID: VC0041060
Molecular Formula: C21H24N2O7S
Molecular Weight: 448.49
CAS No. | 1798904-46-7 |
---|---|
Product Name | S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteine |
Molecular Formula | C21H24N2O7S |
Molecular Weight | 448.49 |
IUPAC Name | (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(5-nitro-2-phenylmethoxyphenyl)sulfanylpropanoic acid |
Standard InChI | InChI=1S/C21H24N2O7S/c1-21(2,3)30-20(26)22-16(19(24)25)13-31-18-11-15(23(27)28)9-10-17(18)29-12-14-7-5-4-6-8-14/h4-11,16H,12-13H2,1-3H3,(H,22,26)(H,24,25)/t16-/m0/s1 |
Standard InChIKey | PUQLBTSFUMUQBA-INIZCTEOSA-N |
SMILES | CC(C)(C)OC(=O)NC(CSC1=C(C=CC(=C1)[N+](=O)[O-])OCC2=CC=CC=C2)C(=O)O |
PubChem Compound | 124519641 |
Last Modified | Nov 11 2021 |
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